(E)-2-phenyl-N-(4-(2-(pyridin-3-ylamino)thiazol-4-yl)phenyl)ethenesulfonamide

• IUPAC Name: (E)-2-phenyl-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]ethenesulfonamide
• InChI: InChI=1S/C22H18N4O2S2/c27-30(28,14-12-17-5-2-1-3-6-17)26-19-10-8-18(9-11-19)21-16-29-22(25-21)24-20-7-4-13-23-15-20/h1-16,26H,(H,24,25)/b14-12+
• InChI Key: ZSWNUHITHULNPW-WYMLVPIESA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CS(=O)(=O)NC2=CC=C(C=C2)C3=CSC(=N3)NC4=CN=CC=C4
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/S(=O)(=O)NC2=CC=C(C=C2)C3=CSC(=N3)NC4=CN=CC=C4
• Molecular Formula: C22H18N4O2S2
• Molecular Weight: 434.5 g/mol
• CAS No.: 1798422-10-2

Description

(E)-2-phenyl-N-(4-(2-(pyridin-3-ylamino)thiazol-4-yl)phenyl)ethenesulfonamide is a useful research compound. Its molecular formula is C22H18N4O2S2 and its molecular weight is 434.53. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemical Properties

One of the primary applications of this compound is in the field of organic chemistry, where it serves as a precursor or an intermediate in the synthesis of complex molecules. For example, compounds related to this chemical structure have been synthesized for the exploration of regioselective synthesis techniques and the investigation of nucleophilic addition reactions to azomethine groups, leading to the formation of imidazo[1,2-a]pyrimidin-3-ylsulfonamides. Such compounds are of interest due to their potential utility in developing new chemical entities with various biological activities (Rozentsveig et al., 2014).

Medicinal Chemistry and Pharmacology

In the realm of medicinal chemistry, derivatives of this compound have been extensively studied for their potential therapeutic applications. This includes the investigation of benzenesulfonamide derivatives as beta3-adrenergic receptor agonists, which are crucial targets for developing treatments for metabolic disorders (Stearns et al., 2002). Moreover, celecoxib derivatives incorporating the thiazole benzenesulfonamide moiety have been synthesized and evaluated for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities, highlighting the versatility of these compounds in drug development (Küçükgüzel et al., 2013).

Material Science and Photophysics

In material science, pyridine-containing phenanthroimidazole derivatives have been designed and synthesized as electron-transport materials (ETMs) for use in organic light-emitting diodes (OLEDs). These compounds demonstrate significant improvements in device performance, such as lowering driving voltage and enhancing efficiency, by optimizing the trade-offs between electron mobility and energy levels (Wang et al., 2015).